N1-Cyclobutylpropane-1,3-diamine
Cat. No. B8534045
M. Wt: 128.22 g/mol
InChI Key: AZTVXBMUFIVEHQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09265772B2
Procedure details
To a cooled (0° C.) suspension of lithium aluminum hydride (3.056 g, 80.5 mmol) in anhydrous diethyl ether (120 mL) was added a solution of 3-(cyclobutylamino)propanenitrile (5.000 g, 40.3 mmol) in anhydrous diethyl ether (40 mL), dropwise over 45 mins. The reaction mixture was stirred at room temperature for 15 mins and at reflux for 4 hrs, cooled to room temperature and stirred for 1 hr. The mixture was cooled to 0° C. and vigorously stirred while water (3.1 mL) was added dropwise, followed by 15% aqueous sodium hydroxide (3.1 mL), and finally water (9.3 mL). The resultant slurry was warmed to room temperature, stirred for 15 mins, and anhydrous magnesium sulfate added, stirring for an additional 15 mins. Solid materials were removed by filtration, washing multiple times with warm methylene chloride, and the filtrate concentrated under reduced pressure to give the desired product as a pale yellow liquid (3.44 g, 66%). 1H NMR (CDCl3, 300 MHz) 3.14 (m, 1H), 2.69-2.62 (m, 2H), 2.53-2.45 (m, 2H), 2.13-2.10 (m, 2H), 1.56-1.48 (m, 6H), 1.33 (br s, 3H).
Name
Yield
66%
Identifiers
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REACTION_CXSMILES
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[H-].[Al+3].[Li+].[H-].[H-].[H-].[CH:7]1([NH:11][CH2:12][CH2:13][C:14]#[N:15])[CH2:10][CH2:9][CH2:8]1.[OH-].[Na+].S([O-])([O-])(=O)=O.[Mg+2]>C(OCC)C.O>[CH:7]1([NH:11][CH2:12][CH2:13][CH2:14][NH2:15])[CH2:10][CH2:9][CH2:8]1 |f:0.1.2.3.4.5,7.8,9.10|
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Inputs
Step One
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Name
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|
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Quantity
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3.056 g
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Type
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reactant
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Smiles
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[H-].[Al+3].[Li+].[H-].[H-].[H-]
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Name
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|
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Quantity
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120 mL
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Type
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solvent
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Smiles
|
C(C)OCC
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Step Two
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Name
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|
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Quantity
|
5 g
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Type
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reactant
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Smiles
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C1(CCC1)NCCC#N
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Name
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|
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Quantity
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40 mL
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Type
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solvent
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Smiles
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C(C)OCC
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Step Three
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Name
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|
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Quantity
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3.1 mL
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Step Four
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Name
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Quantity
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0 (± 1) mol
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Type
|
reactant
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Smiles
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S(=O)(=O)([O-])[O-].[Mg+2]
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Step Five
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Name
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|
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Quantity
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9.3 mL
|
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Type
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solvent
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Smiles
|
O
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Step Six
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Name
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|
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Quantity
|
3.1 mL
|
|
Type
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solvent
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Smiles
|
O
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Conditions
Temperature
|
Control Type
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AMBIENT
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Stirring
|
Type
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CUSTOM
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Details
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The reaction mixture was stirred at room temperature for 15 mins
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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To a cooled
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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at reflux for 4 hrs
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Duration
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4 h
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TEMPERATURE
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Type
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TEMPERATURE
|
|
Details
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cooled to room temperature
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STIRRING
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Type
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STIRRING
|
|
Details
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stirred for 1 hr
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Duration
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1 h
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TEMPERATURE
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Type
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TEMPERATURE
|
|
Details
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The mixture was cooled to 0° C.
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ADDITION
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Type
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ADDITION
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|
Details
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was added dropwise
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TEMPERATURE
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Type
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TEMPERATURE
|
|
Details
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The resultant slurry was warmed to room temperature
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STIRRING
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Type
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STIRRING
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|
Details
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stirred for 15 mins
|
|
Duration
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15 min
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STIRRING
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Type
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STIRRING
|
|
Details
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stirring for an additional 15 mins
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|
Duration
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15 min
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CUSTOM
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Type
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CUSTOM
|
|
Details
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Solid materials were removed by filtration
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WASH
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Type
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WASH
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|
Details
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washing multiple times with warm methylene chloride
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
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the filtrate concentrated under reduced pressure
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Outcomes
Product
Details
Reaction Time |
45 min |
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Name
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|
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Type
|
product
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Smiles
|
C1(CCC1)NCCCN
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 3.44 g | |
| YIELD: PERCENTYIELD | 66% | |
| YIELD: CALCULATEDPERCENTYIELD | 66.6% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
